Cas no 1797640-94-8 (N-(4-Fluorophenyl)-N′-[2-(3-fluorophenyl)-2-methoxyethyl]urea)

• Product Name: N-(4-Fluorophenyl)-N′-[2-(3-fluorophenyl)-2-methoxyethyl]urea
• CAS No: 1797640-94-8
• MF: C₁₆H₁₆F₂N₂O₂
• MW: 306.307250976563
• CID: 5372896
• Update Time: 2025-10-18

N-(4-Fluorophenyl)-N′-[2-(3-fluorophenyl)-2-methoxyethyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-N′-[2-(3-fluorophenyl)-2-methoxyethyl]urea

• Inchi： 1S/C16H16F2N2O2/c1-22-15(11-3-2-4-13(18)9-11)10-19-16(21)20-14-7-5-12(17)6-8-14/h2-9,15H,10H2,1H3,(H2,19,20,21)
• InChI Key： BYTRGJNCOHETAI-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NCC(C1=CC=CC(F)=C1)OC)=O

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.6±42.0 °C(Predicted)
• pka: 13.07±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-Fluorophenyl)-N′-[2-(3-fluorophenyl)-2-methoxyethyl]urea

Comprehensive Overview of N-(4-Fluorophenyl)-N′-[2-(3-fluorophenyl)-2-methoxyethyl]urea (CAS No. 1797640-94-8)

N-(4-Fluorophenyl)-N′-[2-(3-fluorophenyl)-2-methoxyethyl]urea (CAS No. 1797640-94-8) is a fluorinated urea derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorophenyl and methoxyethyl moieties, has garnered attention due to its structural versatility and potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

The molecular structure of N-(4-Fluorophenyl)-N′-[2-(3-fluorophenyl)-2-methoxyethyl]urea features two distinct fluorophenyl groups, which enhance its lipophilicity and metabolic stability—a critical factor in the development of orally bioavailable therapeutics. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, topics frequently searched in academic and industrial databases. Its urea linkage further contributes to hydrogen-bonding interactions, making it a candidate for protein-ligand binding studies.

In the context of green chemistry, this compound's synthetic pathways are being optimized to reduce environmental impact. Researchers are investigating catalytic methods and solvent-free reactions to improve yield and purity, reflecting the growing demand for sustainable chemical processes. The inclusion of fluorine atoms also aligns with the broader interest in fluorinated pharmaceuticals, which account for over 20% of FDA-approved drugs in the past decade.

From an analytical perspective, CAS No. 1797640-94-8 is often characterized using HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure precise identification and quality control, addressing common queries about compound purity and structural confirmation. The compound's stability under various pH conditions is another area of investigation, particularly for formulations requiring long shelf-life.

Beyond pharmaceuticals, N-(4-Fluorophenyl)-N′-[2-(3-fluorophenyl)-2-methoxyethyl]urea has potential in agrochemical innovation. Its fluorinated structure may contribute to novel pesticide or herbicide formulations, leveraging fluorine's ability to enhance bioavailability and target specificity. This aligns with global searches for eco-friendly crop protection solutions amid climate change challenges.

In summary, CAS No. 1797640-94-8 represents a multifaceted compound bridging medicinal chemistry, sustainable synthesis, and material science. Its dual fluorophenyl design and urea core offer a template for future innovations, resonating with trending topics like personalized therapeutics and green manufacturing. As research progresses, this compound may unlock new avenues in drug development and industrial applications.